Cas no 2172616-26-9 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobut-2-enoic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobut-2-enoic acid
• CAS No: 2172616-26-9
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6056144
• PubChem ID: 165562302
• Update Time: 2025-06-08

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobut-2-enoic acid
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]but-2-enoic acid
• 2172616-26-9
• EN300-1503055

• Inchi： 1S/C24H26N2O5/c27-22(25-15-7-13-23(28)29)12-5-6-14-26-24(30)31-16-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,7-11,13,21H,5-6,12,14-16H2,(H,25,27)(H,26,30)(H,28,29)/b13-7+
• InChI Key： PVLVNYLKEYEMQB-NTUHNPAUSA-N
• SMILES： O(C(NCCCCC(NC/C=C/C(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobut-2-enoic acid

Professional Introduction to 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobut-2-enoic Acid (CAS No. 2172616-26-9)

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobut-2-enoic acid, identified by its CAS number 2172616-26-9, is a specialized compound that has garnered significant attention in the field of chemical and biomedical research. This molecule, featuring a complex structure with multiple functional groups, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug discovery and molecular biology.

The compound's structure incorporates several key elements that contribute to its unique chemical behavior. The presence of a fluoren-9-yl moiety provides a rigid aromatic backbone, enhancing the stability and solubility of the molecule. Additionally, the methoxycarbonyl group introduces a polar functional group that can participate in hydrogen bonding and other interactions with biological targets. The amino and amide functionalities further extend the compound's versatility, allowing it to engage with a wide range of biological systems.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobut-2-enoic acid make it an attractive candidate for such applications. For instance, the rigid fluorene core can serve as a scaffold for designing small molecules that interact with specific protein targets, while the polar functional groups can enhance binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential in drug development. The methoxycarbonyl group can be used to protect amine groups during synthesis, allowing for controlled release of active pharmaceutical ingredients (APIs). This property is particularly useful in designing prodrugs, where the inactive form of the drug is converted into its active form within the body. Furthermore, the amide bond provides a site for enzymatic cleavage, enabling targeted drug delivery systems.

Recent studies have demonstrated the efficacy of structurally similar compounds in modulating key signaling pathways involved in disease progression. For example, derivatives of fluorene-based molecules have shown promise in inhibiting kinases and other enzymes that play critical roles in cancer cell proliferation. Similarly, amide-containing compounds have been explored for their anti-inflammatory properties, particularly in conditions where excessive immune responses contribute to tissue damage.

The synthesis of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobut-2-enoic acid involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the fluorene core. Additionally, protecting group strategies are essential to ensure regioselectivity during functionalization. The final product must undergo rigorous purification and characterization to confirm its identity and purity before being used in biological assays.

In terms of biological activity, preliminary studies suggest that 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobut-2-enoic acid exhibits moderate affinity for certain protein targets. This has been observed through computational modeling and initial wet-lab experiments using enzyme inhibition assays. However, further research is needed to fully elucidate its mechanism of action and potential therapeutic applications. Collaborative efforts between chemists and biologists are crucial to translating these findings into tangible benefits for patients.

The compound's potential extends beyond traditional pharmaceutical applications. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules. For instance, it can serve as a building block for designing peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved stability and bioavailability. Such peptidomimetics have shown promise in treating various diseases by targeting specific biological pathways without eliciting off-target effects.

From a commercial perspective, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobut-2-enonic acid represents an investment opportunity for companies specializing in fine chemicals and pharmaceuticals. As demand for innovative drug candidates grows, compounds with novel structures like this one are likely to attract significant interest from academic researchers and industry professionals alike. Furthermore, advancements in synthetic chemistry may lead to more efficient production methods, reducing costs and making this compound more accessible for large-scale applications.

The future prospects of this compound are promising but depend on continued research and development efforts. Ongoing studies aim to optimize its synthetic route, improve its pharmacological properties, and explore new therapeutic indications. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD), researchers hope to unlock the full potential of 4-pentanamidobutenoic acid derivatives like this one.

In conclusion, 4-pentanamidobutenoic acid (CAS No.2172616-26-9) is a multifaceted compound with significant potential in chemical biology and drug development.The presence of functional groups such asfluoren,methoxycarbonyl,amine,andamidebonds makes it a versatile tool for designing novel therapeutics.Preliminary findingssuggestthis compoundholds promisefurther investigation,
particularlyIn future research,
scientists will focus on refining its synthesis,
evaluating its biological activity,
and exploring new applications.
With continued advancements,
this molecule
could play a pivotal role
in addressing some
of today’s most challenging medical conditions.